Cas no 1804855-80-8 (6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1804855-80-8
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4915374
• Update Time: 2025-11-07

6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-6(12)4(7(9)10)2-5(8)11-3/h2,7,12H,1H3
• InChI Key： NYHLGYQGPSQLRD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(C)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine: A Comprehensive Overview

6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine is a highly specialized organic compound with the CAS number 1804855-80-8. This compound belongs to the pyridine derivative family and is characterized by its unique structural features, including a bromine atom at the 6-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 2-position. These substituents confer distinctive chemical properties, making this compound a subject of interest in various fields of research, particularly in medicinal chemistry and materials science.

The synthesis of 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex pyridine derivatives. Researchers have explored various strategies, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and directed metallation, to construct this compound. The integration of these techniques has significantly improved the scalability of production, making it more accessible for large-scale applications.

One of the most promising applications of 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine lies in its potential as a precursor for drug development. The compound's hydroxyl and bromine substituents provide reactive sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have highlighted its role in the development of anti-inflammatory agents and anticancer drugs. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has positioned it as a valuable lead compound in oncology research.

The electronic properties of 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine make it an attractive candidate for use in electronic materials. The presence of electron-withdrawing groups like bromine and difluoromethyl enhances the compound's conjugation and stability, which are critical for applications in organic electronics. Recent investigations have explored its potential as an active layer material in organic photovoltaics (OPVs) and field-effect transistors (FETs). Experimental results indicate that this compound exhibits favorable charge transport properties, making it a strong contender for next-generation electronic devices.

In terms of environmental impact, 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine has been studied for its biodegradation characteristics. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage and oxidative pathways. This understanding is crucial for assessing its environmental fate and ensuring sustainable practices during its production and disposal.

From a toxicological perspective, recent studies have evaluated the safety profile of 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine using in vitro assays and animal models. Results suggest that while the compound exhibits low acute toxicity, long-term exposure may induce oxidative stress in certain tissues. These findings underscore the importance of conducting comprehensive risk assessments before incorporating this compound into commercial products.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 6-Bromo-4-(difluoromethyl)-3-hydroxy-2-methylpyridine to unlock new applications across diverse industries. Collaborative efforts between academic institutions and industrial partners are expected to drive innovation in this field, leading to breakthroughs in drug discovery, materials science, and sustainable chemistry.